Cas no 1382849-21-9 (Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate)

• Product Name: Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate
• CAS No: 1382849-21-9
• MF: C₁₁H₁₃BrN₂O₃
• MW: 301.136522054672
• MDL: MFCD29059234
• CID: 4698081
• PubChem ID: 86674965
• Update Time: 2025-11-02

Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate
• OOGHYXHTDJTIMM-UHFFFAOYSA-N
• tert-butyl 2-bromo-5-formylpyridin-4-ylcarbamate
• TERT-BUTYL N-(2-BROMO-5-FORMYLPYRIDIN-4-YL)CARBAMATE
• 1382849-21-9
• F30733
• DB-173359
• MFCD29059234
• tert-Butyl(2-bromo-5-formylpyridin-4-yl)carbamate
• SCHEMBL9939587
• Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate

• MDL： MFCD29059234
• Inchi： 1S/C11H13BrN2O3/c1-11(2,3)17-10(16)14-8-4-9(12)13-5-7(8)6-15/h4-6H,1-3H3,(H,13,14,16)
• InChI Key： OOGHYXHTDJTIMM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=O)C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.01095g/mol
• Monoisotopic Mass: 300.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate

Comprehensive Overview of Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate (CAS No. 1382849-21-9)

Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate (CAS No. 1382849-21-9) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique pyridine core functionalized with bromo, formyl, and carbamate groups, making it a versatile intermediate for constructing complex molecular architectures. Researchers and chemists frequently search for high-purity intermediates like this to develop novel drug candidates, particularly in the fields of kinase inhibitors and small-molecule therapeutics.

The growing demand for custom synthesis building blocks has placed compounds such as Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate at the forefront of modern medicinal chemistry. Its CAS No. 1382849-21-9 is often queried in databases like SciFinder and Reaxys, reflecting its importance in structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery have further amplified interest in such intermediates, as they serve as critical inputs for machine learning-based molecular design.

One of the key advantages of Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate lies in its bifunctional reactivity. The bromo substituent enables cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the formyl group offers opportunities for condensation or reductive amination. These properties align with the industry's shift toward fragment-based drug discovery, where modular intermediates accelerate lead optimization. Searches for pyridine derivatives in drug development often highlight its relevance.

From a synthetic perspective, the tert-butyl carbamate (Boc) protecting group in this compound enhances stability during multi-step reactions, a feature highly valued in peptide mimetics and heterocyclic chemistry. Laboratories focusing on high-throughput screening frequently incorporate such intermediates to diversify their compound libraries. Additionally, its role in catalysis research and material science applications is gaining traction, as evidenced by rising academic citations.

Quality control is paramount for CAS No. 1382849-21-9, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring batch consistency. Suppliers emphasizing GMP-compliant synthesis cater to the stringent requirements of preclinical studies. This aligns with the broader pharmaceutical industry's emphasis on quality by design (QbD) principles, a topic frequently searched in conjunction with advanced intermediates.

Environmental and regulatory considerations also shape the use of Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate. The compound's compatibility with green chemistry protocols, such as solvent-free reactions or catalytic methods, addresses the demand for sustainable synthesis. Queries about biodegradable intermediates and eco-friendly pharmaceuticals often intersect with discussions about such derivatives.

In summary, Tert-Butyl (2-bromo-5-formylpyridin-4-yl)carbamate (CAS No. 1382849-21-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to materials engineering—underscore its value as a research enabler. As the scientific community continues to explore targeted therapies and smart materials, this compound will likely remain a staple in cutting-edge laboratories worldwide.